![molecular formula C23H28N2O7 B5228909 1-(2,6-dimethoxybenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine](/img/structure/B5228909.png)
1-(2,6-dimethoxybenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine
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Overview
Description
1-(2,6-dimethoxybenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(2,6-dimethoxybenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine is not fully understood. However, it has been suggested that this compound may exert its anticancer and antitumor effects by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the growth and proliferation of cancer cells by affecting various signaling pathways.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation. This compound has also been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2,6-dimethoxybenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine in lab experiments is its high potency and selectivity. This compound has been found to exhibit potent anticancer and antitumor activity at relatively low concentrations. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 1-(2,6-dimethoxybenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine. One area of research is the development of novel drug delivery systems based on this compound. Another area of research is the investigation of the potential use of this compound in combination with other anticancer agents to enhance their efficacy. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications in various diseases.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. Its high potency and selectivity make it a promising candidate for the development of novel drug delivery systems and combination therapies for various diseases. Further research is needed to fully understand its mechanism of action and potential clinical applications.
Synthesis Methods
The synthesis of 1-(2,6-dimethoxybenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine involves the reaction of 2,6-dimethoxybenzoyl chloride with 3,4,5-trimethoxybenzoylpiperazine in the presence of a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
1-(2,6-dimethoxybenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antitumor, and antiviral properties. This compound has also been investigated for its potential use as a drug delivery system.
Properties
IUPAC Name |
[4-(2,6-dimethoxybenzoyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O7/c1-28-16-7-6-8-17(29-2)20(16)23(27)25-11-9-24(10-12-25)22(26)15-13-18(30-3)21(32-5)19(14-15)31-4/h6-8,13-14H,9-12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAXPYJPMDHVWRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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